3-Hydroxy-2-sulfamoylbenzamide

• Molecular Formula: C7H8N2O4S
• Molecular Weight: 216.22 g/mol
• IUPAC Name: 3-hydroxy-2-sulfamoylbenzamide
• InChI: InChI=1S/C7H8N2O4S/c8-7(11)4-2-1-3-5(10)6(4)14(9,12)13/h1-3,10H,(H2,8,11)(H2,9,12,13)
• InChI Key: DQCUYWNHMIODJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)S(=O)(=O)N)C(=O)N

Description

3-Hydroxy-2-sulfamoylbenzamide is a benzamide derivative characterized by a hydroxy (-OH) group at the 3-position and a sulfamoyl (-SO₂NH₂) group at the 2-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-2-sulfamoylbenzamide typically involves the condensation of 3-hydroxybenzoic acid with sulfamoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for 3-Hydroxy-2-sulfamoylbenzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-2-sulfamoylbenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The sulfamoyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Substitution reactions may involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce alcohol derivatives .

Scientific Research Applications

3-Hydroxy-2-sulfamoylbenzamide has several scientific research applications, including:

Medicinal Chemistry: It is used in the development of antiviral agents, particularly for targeting the hepatitis B virus (HBV) capsid assembly.

Biology: The compound is studied for its potential effects on various biological pathways and molecular targets.

Industry: It may be used in the synthesis of other chemical compounds and intermediates.

Mechanism of Action

The mechanism of action of 3-Hydroxy-2-sulfamoylbenzamide involves its interaction with specific molecular targets, such as the HBV capsid proteins. By binding to these proteins, the compound can inhibit the assembly of the viral capsid, thereby preventing the replication of the virus .

Comparison with Similar Compounds

Sulfonylurea Herbicides

Sulfonylurea herbicides, such as metsulfuron methyl ester and ethametsulfuron methyl ester, share a benzamide backbone with sulfamoyl substituents (Table 1). These compounds inhibit acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis.

• Key Differences: 3-Hydroxy-2-sulfamoylbenzamide lacks the triazine ring and methoxy/methylamino substituents found in sulfonylureas, which are critical for herbicidal activity . The hydroxy group in the target compound may reduce agrochemical efficacy but enhance solubility for pharmaceutical applications.

Table 1: Structural and Functional Comparison with Sulfonylurea Herbicides

Compound	Substituents on Benzamide	Key Functional Groups	Primary Use	Reference
3-Hydroxy-2-sulfamoylbenzamide	3-OH, 2-SO₂NH₂	Hydroxy, sulfamoyl	Intermediate/R&D
Metsulfuron methyl ester	2-SO₂NH-C(O)-triazine	Sulfonamide, triazine	Herbicide
Ethametsulfuron methyl ester	2-SO₂NH-C(O)-triazine-ethoxy	Sulfonamide, ethoxy-triazine	Herbicide

N,O-Bidentate Benzamide Derivatives

Compounds like N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide () feature N,O-bidentate directing groups, enabling metal-catalyzed C–H bond functionalization.

• Key Similarities :
  • Both compounds possess hydroxy groups that facilitate coordination with transition metals.
• Key Differences :
  • The sulfamoyl group in 3-Hydroxy-2-sulfamoylbenzamide introduces steric hindrance and electronic effects distinct from the methyl and tertiary alcohol groups in the N,O-bidentate analog .

Sulfonamide-Containing Intermediates

3-(Methylcarbamoyl)benzenesulfonyl chloride () and N-acetylsulfanilyl chloride are sulfonamide precursors used in drug synthesis.

• Key Similarities :
  • Sulfonyl chloride intermediates are critical for introducing sulfamoyl groups into target molecules.
• Key Differences :
  • 3-Hydroxy-2-sulfamoylbenzamide is a stabilized sulfonamide, whereas sulfonyl chlorides are reactive intermediates requiring further functionalization .

Benzamide Derivatives with Heterocyclic Substituents

• Key Differences :
  • The absence of heterocyclic rings in 3-Hydroxy-2-sulfamoylbenzamide limits its bioactivity spectrum but simplifies synthetic routes .